2-(2-Bromo-1,1,2,2-tetrafluoroethoxy)-2,3,3,3-tetrafluoropropanoyl fluoride

• IUPAC Name: 2-(2-bromo-1,1,2,2-tetrafluoroethoxy)-2,3,3,3-tetrafluoropropanoyl fluoride
• InChI: InChI=1S/C5BrF9O2/c6-3(9,10)5(14,15)17-2(8,1(7)16)4(11,12)13
• InChI Key: COIQPZUVUUGETI-UHFFFAOYSA-N
• Canonical SMILES: C(=O)(C(C(F)(F)F)(OC(C(F)(F)Br)(F)F)F)F
• Molecular Formula: C5BrF9O2
• DSSTOX Substance ID: DTXSID901023674
• Molecular Weight: 342.94 g/mol
• CAS RN: 87000-86-0

Description

2-(2-Bromo-1,1,2,2-tetrafluoroethoxy)-2,3,3,3-tetrafluoropropanoyl fluoride, commonly known as BTFE, is a fluorinated compound that has gained significant attention in scientific research. BTFE is a versatile reagent that can be used in various chemical reactions due to its unique properties.

Mechanism of Action

The mechanism of action of BTFE involves the transfer of fluorine atoms to the substrate molecule. BTFE is a highly reactive compound due to the presence of multiple fluorine atoms, which can readily participate in various chemical reactions. BTFE can act as a source of electrophilic fluorine, which can attack a nucleophilic site in the substrate molecule to form a fluorinated product.
Biochemical and Physiological Effects:
BTFE has not been extensively studied for its biochemical and physiological effects. However, it is known that BTFE can react with biological molecules, such as proteins and nucleic acids, due to the presence of multiple fluorine atoms. BTFE can also accumulate in the body and may have toxic effects if not handled properly.

Advantages and Limitations for Lab Experiments

BTFE has several advantages as a reagent in lab experiments. It is a highly reactive compound that can selectively introduce fluorine atoms into a substrate molecule. BTFE is also stable under typical lab conditions and can be stored for long periods. However, BTFE is a hazardous compound that requires careful handling due to its toxicity and reactivity.

Future Directions

There are several future directions for the use of BTFE in scientific research. One area of interest is the development of new synthetic methods using BTFE. BTFE can also be used in the synthesis of new pharmaceuticals and materials. Additionally, the use of BTFE in biological applications, such as imaging and drug delivery, is an area of active research. Overall, BTFE has significant potential for further research and development in various fields.

Scientific Research Applications

BTFE has found numerous applications in scientific research, particularly in the field of organic synthesis. BTFE can be used as a fluorinating agent, a reagent for the introduction of fluoroalkyl groups, and as a source of fluorine in various reactions. BTFE has also been used in the synthesis of pharmaceuticals, agrochemicals, and materials science.